PARP Inhibitor
  • Benadrostin
    Benadrostin
    • Cat. No.:
    • B037944
    • CAS No.:
    • 117241-60-8
    • Molecular Formula:
    • C8H5NO4
    • Molecular Weight:
    • 179.13 g/mol
    Description
    FR-900483 is a benzoxazine.
    Benadrostin has been reported in Streptomyces flavovirens with data available.
    from Streptomyces flavovirens;  structure given in first source...
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  • BYK204165
    BYK204165
    • Cat. No.:
    • B1668166
    • CAS No.:
    • 1104546-89-5
    • Molecular Formula:
    • C15H12N2O2
    • Molecular Weight:
    • 252.27 g/mol
    Description
    BYK204165 is a selective inhibitor of poly(ADP-ribose) polymerase 1 (PARP1;  IC50 = 44.67 nM for human recombinant PARP1 in an enzyme assay). It is selective for PARP1 over PARP2 (IC50 = 4,168 nM for murine...
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  • K-756
    K-756
    • Cat. No.:
    • B1673263
    • CAS No.:
    • 130017-40-2
    • Molecular Formula:
    • C24H27N5O3
    • Molecular Weight:
    • 433.5 g/mol
    Description
    K-756 is a a selective Wnt/β-catenin pathway inhibitor. K-756 is also a tankyrase (TNKS) inhibitor. K-756 binds to the induced pocket of TNKS and inhibits its enzyme activity. could be a leading compound in the ...
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  • MN-64
    MN-64
    • Cat. No.:
    • B1677365
    • CAS No.:
    • 92831-11-3
    • Molecular Formula:
    • C18H16O2
    • Molecular Weight:
    • 264.3 g/mol
    Description
    Tankyrases (TNKS) are poly-ADP-ribosyltransferases, which cleave NAD+ to produce nicotinamide and ADP-ribose, which is then covalently attached to an acceptor protein in a process known as poly(ADP-ribosyl)ation...
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  • GPI 15427
    GPI 15427
    • Cat. No.:
    • B1684206
    • CAS No.:
    • 805242-85-7
    • Molecular Formula:
    • C20H20N4O2
    • Molecular Weight:
    • 348.4 g/mol
    Description
    GPI-15427 is a potent PARP-1 inhibitor capable of crossing the blood-brain barrier, which can significantly increased the antitumor activity of the methylating agent TMZ against malignant melanoma, glioblastoma ...
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  • PJ34
    PJ34
    • Cat. No.:
    • B7979572
    • CAS No.:
    • 356042-41-6
    • Molecular Formula:
    • C17H17N3O2
    • Molecular Weight:
    • 295.34 g/mol
    Description
    PJ34 is a member of the class of phenanthridines that is 5,6-dihydrophenanthridine substituted at positions 2 and 6 by (N,N-dimethylglycyl)amino and oxo groups, respectively. It is a potent inhibitor of poly(ADP...
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  • DB008
    DB008
    • Cat. No.:
    • B10855475
    • CAS No.:
    • Molecular Formula:
    • C25H21FN4O3
    • Molecular Weight:
    • 444.5 g/mol
    Description
    DB008 is a useful research compound. Its molecular formula is C25H21FN4O3 and its molecular weight is 444.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality DB008 suitable for many research a...
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  • MSC2504877
    MSC2504877
    • Cat. No.:
    • B11927107
    • CAS No.:
    • Molecular Formula:
    • C17H18N2O2
    • Molecular Weight:
    • 282.34 g/mol
    Description
    MSC2504877 is a useful research compound. Its molecular formula is C17H18N2O2 and its molecular weight is 282.34 g/mol. The purity is usually 95%.
    BenchChem offers high-quality MSC2504877 suitable for many ...
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  • Anticancer agent 64
    Anticancer agent 64
    • Cat. No.:
    • B12395064
    • CAS No.:
    • Molecular Formula:
    • C31H46N2O2S
    • Molecular Weight:
    • 510.8 g/mol
    Description
    Anticancer agent 64 is a useful research compound. Its molecular formula is C31H46N2O2S and its molecular weight is 510.8 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Anticancer agent 64 ...
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  • Parp-1-IN-23
    Parp-1-IN-23
    • Cat. No.:
    • B15586371
    • CAS No.:
    • Molecular Formula:
    • C22H18BrN3O5S
    • Molecular Weight:
    • 516.4 g/mol
    Description
    Parp-1-IN-23 is a useful research compound. Its molecular formula is C22H18BrN3O5S and its molecular weight is 516.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Parp-1-IN-23 suitable for...
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